Cas no 1209200-59-8 (5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole)
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole is a specialized heterocyclic compound featuring a chloromethyl substituent at the 5-position and a 3-methylbutyl group at the 3-position of the oxadiazole ring. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediate applications. The chloromethyl group offers a versatile handle for nucleophilic substitution or cross-coupling reactions, while the branched alkyl chain enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactive chloromethyl moiety.
1209200-59-8 structure
Product Name:5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole
CAS No:1209200-59-8
MF:C8H13ClN2O
MW:188.654620885849
MDL:MFCD13196129
CID:823638
PubChem ID:45792381
Update Time:2025-05-28
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole
- 5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole
- 5-Chloromethyl-3-(3-methyl-butyl)-[1,2,4]oxadiazole
- DTXSID20967424
- DB-014536
- DB-071611
- MFCD13196129
- EN300-54770
- AS-39418
- 1209200-59-8
- AKOS010291930
-
- MDL: MFCD13196129
- Inchi: 1S/C8H13ClN2O/c1-6(2)3-4-7-10-8(5-9)12-11-7/h6H,3-5H2,1-2H3
- InChI Key: HJXRPVMCMUCUMB-UHFFFAOYSA-N
- SMILES: ClCC1=NC(CCC(C)C)=NO1
Computed Properties
- Exact Mass: 188.0716407g/mol
- Monoisotopic Mass: 188.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9Ų
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038403-5g |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole |
1209200-59-8 | 95% | 5g |
$1188.77 | 2023-09-04 | |
| TRC | B421098-25mg |
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole |
1209200-59-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421098-50mg |
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole |
1209200-59-8 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B421098-250mg |
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole |
1209200-59-8 | 250mg |
$ 320.00 | 2022-06-07 | ||
| abcr | AB489835-250 mg |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; . |
1209200-59-8 | 250mg |
€251.50 | 2023-06-15 | ||
| abcr | AB489835-1 g |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; . |
1209200-59-8 | 1g |
€559.00 | 2023-06-15 | ||
| abcr | AB489835-2,5 g |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; . |
1209200-59-8 | 2,5 g |
€908.50 | 2022-03-01 | ||
| abcr | AB489835-5 g |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole; . |
1209200-59-8 | 5g |
€1486.00 | 2023-06-15 | ||
| Chemenu | CM374177-1g |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole |
1209200-59-8 | 95%+ | 1g |
$461 | 2023-11-22 | |
| Fluorochem | 043933-250mg |
5-(Chloromethyl)-3-isopentyl-1,2,4-oxadiazole |
1209200-59-8 | 95% | 250mg |
£177.00 | 2022-03-01 |
5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1209200-59-8 (5-(Chloromethyl)-3-(3-methylbutyl)-1,2,4-oxadiazole) Related Products
- 54042-93-2(1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2-propenyl)-)
- 648440-93-1(1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trichloromethyl)-)
- 54042-96-5(1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclohexen-1-ylmethyl)-)
- 189130-85-6(3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole)
- 648440-91-9(1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(dichloromethyl)-)
- 648440-89-5(1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-methyl-)
- 1221278-57-4(5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole)
- 54042-95-4(1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-)
- 884058-04-2(5-(Chloromethyl)-3-propyl-1,2,4-oxadiazole)
- 119223-01-7(5-(Chloromethyl)-3-cyclopropyl-1,2,4-oxadiazole)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk